5-[(cyclopentylamino)sulfonyl]-2-methoxy-N-methylbenzamide

• IUPAC Name: 5-(cyclopentylsulfamoyl)-2-methoxy-N-methylbenzamide
• InChI: InChI=1S/C14H20N2O4S/c1-15-14(17)12-9-11(7-8-13(12)20-2)21(18,19)16-10-5-3-4-6-10/h7-10,16H,3-6H2,1-2H3,(H,15,17)
• InChI Key: RSYAJAQOQJINDZ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=CC(=C1)S(=O)(=O)NC2CCCC2)OC
• Molecular Formula: C14H20N2O4S
• Molecular Weight: 312.39 g/mol

Description

5-[(cyclopentylamino)sulfonyl]-2-methoxy-N-methylbenzamide, commonly known as AM251, is a selective antagonist of the cannabinoid receptor type 1 (CB1). It is a synthetic compound that was first synthesized in 1999 by scientists at the University of Aberdeen, Scotland. Since then, it has been widely used in scientific research to investigate the role of the endocannabinoid system in various physiological and pathological processes.

Mechanism of Action

AM251 acts as a selective antagonist of the 5-[(cyclopentylamino)sulfonyl]-2-methoxy-N-methylbenzamide receptor, which is a G protein-coupled receptor that is primarily expressed in the central nervous system. It competitively inhibits the binding of endocannabinoids such as anandamide to the 5-[(cyclopentylamino)sulfonyl]-2-methoxy-N-methylbenzamide receptor, thereby blocking their effects. This leads to a decrease in the activity of the endocannabinoid system, which in turn affects various physiological processes.
Biochemical and Physiological Effects:
AM251 has been shown to modulate various physiological processes such as pain perception, appetite regulation, and mood. It has also been implicated in the pathogenesis of various diseases such as obesity, diabetes, and neurological disorders. Studies have shown that AM251 can reduce food intake and body weight in obese rats, suggesting a potential therapeutic role in obesity. It has also been shown to reduce neuropathic pain in animal models, indicating a potential role in pain management.

Advantages and Limitations for Lab Experiments

AM251 is a selective antagonist of the 5-[(cyclopentylamino)sulfonyl]-2-methoxy-N-methylbenzamide receptor, which makes it a valuable tool for investigating the physiological and pathological roles of the endocannabinoid system. Its selectivity allows for specific modulation of the 5-[(cyclopentylamino)sulfonyl]-2-methoxy-N-methylbenzamide receptor without affecting other receptors. However, its use in experiments is limited by its potential off-target effects and the lack of a suitable control compound that can mimic its effects without binding to the 5-[(cyclopentylamino)sulfonyl]-2-methoxy-N-methylbenzamide receptor.

Future Directions

There are several potential future directions for research involving AM251. One area of interest is the potential therapeutic role of AM251 in obesity and related metabolic disorders. Another area of interest is the potential role of AM251 in pain management, particularly in neuropathic pain. Additionally, further research is needed to elucidate the precise mechanisms of action of AM251 and its effects on various physiological processes.

Scientific Research Applications

AM251 has been used extensively in scientific research to investigate the physiological and pathological roles of the endocannabinoid system. It has been shown to modulate various physiological processes such as pain perception, appetite regulation, and mood. It has also been implicated in the pathogenesis of various diseases such as obesity, diabetes, and neurological disorders.